Cas no 1033444-08-4 (3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo4,3-dpyrimidine)

• Product Name: 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo4,3-dpyrimidine
• CAS No: 1033444-08-4
• MF: C₆H₃BrCl₂N₄
• MW: 281.924817323685
• CID: 4726516
• PubChem ID: 59817652
• Update Time: 2025-11-01

3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine
• 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo4,3-dpyrimidine

• Inchi： 1S/C6H3BrCl2N4/c1-13-3-2(4(7)12-13)10-6(9)11-5(3)8/h1H3
• InChI Key： SAPXRFLCBKPBFP-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C(=NC(=N2)Cl)Cl)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 43.6

Additional information on 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo4,3-dpyrimidine

Introduction to 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1033444-08-4)

3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine, identified by its CAS number 1033444-08-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a scaffold known for its broad biological activity and potential in drug development. The structural features of this molecule, including its bromo and chloro substituents, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The significance of 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine lies in its versatility as a building block for the development of novel therapeutic agents. Pyrazolopyrimidines have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of halogen atoms at the 3-position and 5-, 7-positions enhances the reactivity of this compound, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more intricate molecular architectures essential for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine has been explored as a precursor in the synthesis of kinase inhibitors due to its ability to modulate enzyme activity through allosteric binding or competitive inhibition. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth and metastasis.

One of the most compelling aspects of 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine is its role in the development of next-generation antiviral agents. The pyrazolopyrimidine core is structurally analogous to certain nucleoside analogs that have been successfully used to treat viral infections. Researchers have leveraged the reactivity of this compound to introduce modifications that enhance binding affinity to viral polymerases or proteases. Such modifications are crucial for designing drugs that can effectively inhibit viral replication while minimizing side effects on host cells.

The synthesis of 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine typically involves multi-step organic reactions starting from readily available precursors. The bromination and chlorination steps are critical and often require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to optimize these processes, reducing waste and improving scalability.

From a computational chemistry perspective, 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into how structural modifications can fine-tune potency and selectivity. For example, computational analysis has revealed that subtle changes in the substituent pattern can significantly alter the compound's affinity for specific enzymes or receptors.

The pharmacokinetic properties of derivatives derived from 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine are also under investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance drug delivery systems. Nanotechnology-based approaches have been explored as potential solutions for improving the pharmacokinetic profiles of these compounds.

In clinical settings, early-stage trials have demonstrated the efficacy of certain derivatives in treating refractory cancers. While further research is needed to fully understand their mechanisms of action and long-term safety profiles, these preliminary findings highlight the therapeutic potential of 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine and its analogs.

The future directions in research involving 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine include exploring its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrazolopyrimidine scaffold has shown promise in modulating neurotransmitter pathways, making it an attractive candidate for developing neuroprotective agents.

Environmental considerations are also being taken into account during the synthesis and application of 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine. Green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, 3-bromo-5,7-dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine (CAS No. 1033444-08-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural versatility makes it an invaluable tool for developing novel therapeutics across various disease areas.